Cas no 3813-13-6 (Benzenamine,4-[(2-amino-3-chlorophenyl)methyl]-2-chloro-)

• Product Name: Benzenamine,4-[(2-amino-3-chlorophenyl)methyl]-2-chloro-
• CAS No: 3813-13-6
• MF: C₁₃H₁₂Cl₂N₂
• MW: 267.153780937195
• CID: 309917
• PubChem ID: 77431
• Update Time: 2025-04-19

Benzenamine,4-[(2-amino-3-chlorophenyl)methyl]-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[(2-amino-3-chlorophenyl)methyl]-2-chloro-
• 2-[(4-amino-3-chlorophenyl)methyl]-6-chloroaniline
• 2',6-Dichloro-2,4'-methylenedianiline
• 4-(2-amino-3-chlorobenzyl)-2-chloroaniline
• Aniline, 2',6-dichloro-2,4'-methylenedi-
• Benzenamine, 4-((2-amino-3-chlorophenyl)methyl)-2-chloro-
• DTXSID1063198
• NS00030341
• EINECS 223-299-1
• SCHEMBL11108568
• Benzenamine, 4-[(2-amino-3-chlorophenyl)methyl]-2-chloro-
• 3813-13-6

• Inchi： 1S/C13H12Cl2N2/c14-10-3-1-2-9(13(10)17)6-8-4-5-12(16)11(15)7-8/h1-5,7H,6,16-17H2
• InChI Key： OWESKDKDULSMLC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1N)CC1C=CC(=C(C=1)Cl)N

Computed Properties

• Exact Mass: 266.038
• Monoisotopic Mass: 266.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.354
• Boiling Point: 412.3°Cat760mmHg
• Flash Point: 203.1°C
• Refractive Index: 1.671